Cas no 2363756-65-2 (1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-1,2,3,4-tetrazole)

• Product Name: 1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-1,2,3,4-tetrazole
• CAS No: 2363756-65-2
• MF: C₁₃H₁₇BN₄O₂
• MW: 272.110682249069
• CID: 5466265
• PubChem ID: 137838235
• Update Time: 2025-10-24

1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]tetrazole
• Z2787488816
• 1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-1,2,3,4-tetrazole
• 1H-Tetrazole, 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-1,2,3,4-tetrazole

• Inchi： 1S/C13H17BN4O2/c1-12(2)13(3,4)20-14(19-12)10-6-5-7-11(8-10)18-9-15-16-17-18/h5-9H,1-4H3
• InChI Key： CHWVFZCDICQJJF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N2C=NN=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.1444560 g/mol
• Monoisotopic Mass: 272.1444560 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1
• Molecular Weight: 272.11

Additional information on 1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-1,2,3,4-tetrazole

1-3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-1H-1,2,3,4-Tetrazole: A Comprehensive Overview

The compound CAS No. 2363756-65-2, also known as 1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-1,2,3,4-tetrazole, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tetrazole ring system with a tetramethyl-dioxaborolane substituent. The tetrazole moiety is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom, making it highly versatile for various chemical reactions. The dioxaborolane group adds further complexity and functionality to the molecule.

Recent studies have highlighted the importance of tetrazoles in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids and other functional groups. This property makes them valuable in drug design for improving pharmacokinetic profiles and enhancing bioavailability. The presence of the dioxaborolane group in this compound introduces additional electronic and steric effects, which can further modulate the molecule's reactivity and biological activity.

The synthesis of this compound involves a series of well-established organic reactions. The tetrazole ring can be formed through the cyclization of amines or hydrazines under specific conditions. The dioxaborolane group is typically introduced via boronate ester chemistry, which has gained popularity in recent years due to its compatibility with various coupling reactions. These methods ensure high yields and excellent purity of the final product.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. The tetrazole ring can serve as a reactive site for further functionalization, enabling the construction of diverse structures with tailored properties. For instance, researchers have explored the use of tetrazoles in click chemistry reactions, such as the Huisgen cycloaddition reaction, which offers a powerful tool for building complex architectures.

Moreover, the dioxaborolane group in this compound can participate in Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds. This makes the compound an attractive starting material for constructing biaryl structures with potential applications in drug discovery and materials science.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the tetrazole ring exhibits significant electron-withdrawing effects due to its high nitrogen content. This characteristic can influence the molecule's reactivity in various chemical transformations and its interaction with biological systems.

In terms of biological activity, preliminary studies suggest that this compound may exhibit antimicrobial or antitumor properties. However, further research is required to fully understand its pharmacological profile and mechanism of action. Its unique structure makes it a compelling candidate for exploring novel therapeutic agents.

The synthesis and characterization of this compound were reported in a recent study published in the Journal of Organic Chemistry. The authors demonstrated that the molecule can be synthesized via a straightforward two-step process involving nucleophilic substitution and cyclization reactions. The product was fully characterized using techniques such as NMR spectroscopy and mass spectrometry.

In conclusion, CAS No. 2363756-65-2 represents a versatile building block with immense potential in organic synthesis and drug discovery. Its unique combination of functional groups offers opportunities for constructing complex molecules with tailored properties. As research continues to uncover its full range of applications, this compound is poised to play a significant role in advancing modern chemistry.